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Compound of Interest

Compound Name: DBCO-PEG6-NH-Boc

Cat. No.: B8216498 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for DBCO-PEG6-NH-Boc was not publicly

available at the time of this writing. The following information is a synthesis of data from product

pages for DBCO-PEG6-NH-Boc and safety information for structurally related compounds,

supplemented with general laboratory safety protocols. This guide is intended for informational

purposes for researchers, scientists, and drug development professionals and should not be

considered a substitute for a manufacturer-provided SDS.

Introduction
DBCO-PEG6-NH-Boc is a bifunctional linker molecule commonly used in bioconjugation and

drug delivery research.[1][2] It features a dibenzocyclooctyne (DBCO) group for copper-free

click chemistry, a hexaethylene glycol (PEG6) spacer to enhance hydrophilicity, and a Boc-

protected amine for further functionalization.[1][2] Understanding the safety profile of this

reagent is crucial for its proper handling and use in a laboratory setting. While a specific Safety

Data Sheet (SDS) is not readily available, an analysis of its constituent parts and data from

similar molecules can provide guidance on its safe handling. A related compound, DBCO-

PEG6-NHS ester, is classified as not a hazardous substance or mixture.[3]

Physical and Chemical Properties
The following tables summarize the available quantitative data for DBCO-PEG6-NH-Boc.

Table 1: Chemical Identity and Physical Properties
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Property Value Source

Chemical Name DBCO-PEG6-NH-Boc

Molecular Formula C38H53N3O10

Molecular Weight 711.9 g/mol

CAS Number 2828433-65-2

Purity >96% - 98%

Appearance

Not specified; related

compounds are yellow to

orange oil

Table 2: Solubility and Storage

Property Information Source

Solubility DMSO, DCM, DMF

Storage Condition -20°C

Shipping Ambient Temperature

Hazard Identification and Handling Precautions
While a specific hazard classification for DBCO-PEG6-NH-Boc is unavailable, general safe

laboratory practices should be followed. For a related compound, DBCO-PEG6-NHS ester, no

specific hazards are listed. However, it is prudent to handle all chemical reagents with care.

General Handling Precautions:

Avoid contact with skin and eyes.

Avoid inhalation of dust or aerosols.

Work in a well-ventilated area.
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Wear appropriate personal protective equipment (PPE).

Experimental Protocols
Detailed experimental protocols for the determination of the safety data presented in a formal

SDS for DBCO-PEG6-NH-Boc are not available in the public domain. Such studies are

typically conducted by the manufacturer and are often proprietary.

Personal Protective Equipment (PPE)
The minimum recommended PPE when handling chemical reagents in a laboratory setting

includes a lab coat, protective eyewear, long pants, and closed-toe shoes. The following

diagram illustrates a typical PPE selection workflow.
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Hazard Assessment

PPE Selection

Procedure

Start: Handling DBCO-PEG6-NH-Boc Assess Potential Hazards
(Contact, Inhalation)

Eye Protection:
Safety glasses with side shields (minimum)

or Goggles for splash riskEye contact risk

Hand Protection:
Disposable nitrile gloves

Skin contact risk

Body Protection:
Lab coat, long pants,

closed-toe shoes

General lab work

Perform experimental work
in a well-ventilated area EndWork Complete

Type of Exposure

First Aid Action

Exposure Occurs

Eye Contact Skin Contact Inhalation Ingestion

Flush eyes with water for 15 mins.
Remove contact lenses.

Rinse skin thoroughly with water.
Remove contaminated clothing.

Move to fresh air.
If breathing is difficult, give oxygen.

Wash out mouth with water.
Do NOT induce vomiting.

Seek medical attention

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8216498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Spill Occurs

Alert personnel in the area

Assess the spill
(size, nature of chemical)

Don appropriate PPE
(gloves, goggles, lab coat)

Minor spill,
trained personnel

Contain the spill with
absorbent material

Clean up the spill using a spill kit

Dispose of waste in a
sealed, labeled container

Decontaminate the area and equipment

Cleanup Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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